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Compound of Interest

Compound Name: Fructose 6-phosphate

Cat. No.: B10776556

This guide provides a comprehensive validation of a novel, high-sensitivity biosensor for the
guantification of fructose 6-phosphate (F6P). The performance of this novel biosensor is
objectively compared against established analytical methods, supported by experimental data
and detailed protocols. This document is intended for researchers, scientists, and drug
development professionals working in metabolic research and related fields.

Performance Comparison

The novel F6P biosensor demonstrates significant advantages in sensitivity, dynamic range,
and real-time measurement capabilities when compared to traditional methods such as High-
Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-
MS), and commercially available fluorometric assay kits.
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Novel F6P
Biosensor Fluorometric
Parameter . HPLC LC-MS .
(Hypothetical Assay Kits
Data)
Sensitivity (Limit )
i 0.5uM ~1-5uM High (Sub-puM) ~1 uM
of Detection)
_ Narrow, requires )
Dynamic Range 1 uM -1000 uM S Wide 0.1- 0.5 nmoles
derivatization
Response Time < 5 minutes 20-30 minutes 15-25 minutes 15-20 minutes
] Good, potential
. ) Good, potential ]
Selectivity High ) Very High for cross-
for co-elution o
reactivity
o _ Extensive _
Sample Minimal (direct o Extensive Moderate
) ) (deproteinization, S S
Preparation assay in lysate) S (deproteinization)  (deproteinization)
derivatization)
Real-time
o Yes No No No
Monitoring

Fructose 6-Phosphate in Glycolysis

Fructose 6-phosphate is a key intermediate in the glycolysis pathway. It is formed from the

isomerization of glucose 6-phosphate and is subsequently phosphorylated to form fructose 1,6-

bisphosphate. The concentration of F6P is a critical indicator of glycolytic flux and overall

cellular metabolic status.

» To cite this document: BenchChem. [Validation of a Novel Fructose 6-Phosphate Biosensor:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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